Cas no 2091493-91-1 (1-ethyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-ethyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2091493-91-1
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5905402
• PubChem ID: 131395404
• Update Time: 2025-10-31

1-ethyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-ethyl-3-oxo-
• 1-ethyl-3-oxocyclobutane-1-carbonitrile
• EN300-1814065
• 2091493-91-1

• Inchi： 1S/C7H9NO/c1-2-7(5-8)3-6(9)4-7/h2-4H2,1H3
• InChI Key： INLYXJITBFDHHH-UHFFFAOYSA-N
• SMILES： C1(CC)(C#N)CC(=O)C1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 243.7±33.0 °C(Predicted)

Additional information on 1-ethyl-3-oxocyclobutane-1-carbonitrile

1-ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091493-91-1): A Comprehensive Overview

1-ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091493-91-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutane ring, a ketone group, and a cyano group, which collectively contribute to its distinct properties and reactivity.

The chemical formula of 1-ethyl-3-oxocyclobutane-1-carbonitrile is C₈H₉NO₂. Its molecular weight is approximately 155.16 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, typically involving the cyclization of appropriate precursors followed by functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In the realm of pharmaceutical research, 1-ethyl-3-oxocyclobutane-1-carbonitrile has shown promise as a potential lead compound for the development of new drugs. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, which are crucial for therapeutic interventions. Studies have indicated that this compound exhibits moderate to high affinity for specific protein targets, suggesting its potential as a scaffold for drug discovery.

One of the key areas of interest is the use of 1-ethyl-3-oxocyclobutane-1-carbonitrile in the development of inhibitors for kinases, which are enzymes involved in cellular signaling pathways. Kinase inhibitors have been successful in treating various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of 1-ethyl-3-oxocyclobutane-1-carbonitrile can effectively inhibit specific kinases, thereby providing a new avenue for therapeutic intervention.

Beyond pharmaceuticals, 1-ethyl-3-oxocyclobutane-1-carbonitrile has also found applications in materials science. Its cyclobutane ring and functional groups make it an attractive candidate for the synthesis of advanced materials with unique properties. For instance, researchers have explored the use of this compound as a building block for polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

In the field of chemical synthesis, 1-ethyl-3-oxocyclobutane-1-carbonitrile serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity can be harnessed to introduce various functional groups or modify existing ones, thereby expanding its utility in synthetic chemistry. Recent studies have focused on developing novel catalytic systems that can efficiently convert this compound into a wide range of derivatives with diverse functionalities.

The environmental impact of 1-ethyl-3-oxocyclobutane-1-carbonitrile is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure environmental safety. Research into green chemistry approaches has led to the development of more sustainable methods for the synthesis and use of this compound, reducing its ecological footprint.

In conclusion, 1-ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2091493-91-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.